Cas no 203-80-5 (1H-Phenalene)
1H-Phenalene structure
Product Name:1H-Phenalene
1H-Phenalene Chemical and Physical Properties
Names and Identifiers
-
- 1H-Phenalene
- 1H-Benzonaphthene
- Perinaphthene
- Peri-Naphthindene
- Phenalene
- CHEBI:33082
- 203-80-5
- 1-BENZONAPHTHENE
- EINECS 205-907-7
- DTXSID5075369
- NS00041303
- UNII-DQ27KZF2V7
- Q1919807
- DQ27KZF2V7
- EX-A9571
- G65272
- DTXCID1036256
-
- Inchi: 1S/C13H10/c1-4-10-6-2-8-12-9-3-7-11(5-1)13(10)12/h1-8H,9H2
- InChI Key: XDJOIMJURHQYDW-UHFFFAOYSA-N
- SMILES: C12C3=CC=CC=1C=CCC2=CC=C3
Computed Properties
- Exact Mass: 166.0783
- Monoisotopic Mass: 166.07825
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 1.139
- Boiling Point: 316.4°Cat760mmHg
- Flash Point: 150.7°C
- Refractive Index: 1.691
- PSA: 0
1H-Phenalene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P002946-1g |
1H-Phenalene |
203-80-5 | 97% | 1g |
$377.00 | 2023-12-19 |
1H-Phenalene Related Literature
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Gerard D. O'Connor,Bun Chan,Julian A. Sanelli,Katie M. Cergol,Viktoras Dryza,Richard J. Payne,Evan J. Bieske,Leo Radom,Timothy W. Schmidt Chem. Sci. 2017 8 1186
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2. Gas phase formation of phenalene via 10π-aromatic, resonantly stabilized free radical intermediatesLong Zhao,Ralf I. Kaiser,Wenchao Lu,Musahid Ahmed,Artem D. Oleinikov,Valeriy N. Azyazov,Alexander M. Mebel,A. Hasan Howlader,Stanislaw F. Wnuk Phys. Chem. Chem. Phys. 2020 22 15381
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Yi Xiao,Fengyu Liu,Zhuo Chen,Weipin Zhu,Yufang Xu,Xuhong Qian Chem. Commun. 2015 51 6480
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4. Synthesis of 1,2-dimethylpyrene, 1,3-dimethylpyrene and 1,2,3-trimethylpyreneMark A. Hempenius,Johan Lugtenburg,Jan Cornelisse J. Chem. Soc. Perkin Trans. 1 1991 635
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Vyacheslav V. Diev,Denise Femia,Qiwen Zhong,Peter I. Djurovich,Ralf Haiges,Mark E. Thompson Chem. Commun. 2016 52 1949
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